4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid

• IUPAC Name: 4-[(1-methylpyrazol-3-yl)methylamino]benzoic acid
• InChI: InChI=1S/C12H13N3O2/c1-15-7-6-11(14-15)8-13-10-4-2-9(3-5-10)12(16)17/h2-7,13H,8H2,1H3,(H,16,17)
• InChI Key: XFKUCUDIEVMORB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)CNC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid, also known as MPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MPA is a synthetic compound that belongs to the class of pyrazole derivatives and has been shown to possess various biological activities.

Mechanism of Action

4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid exerts its biological effects through the inhibition of various enzymes and signaling pathways. 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation and cancer. 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid has also been shown to inhibit the activity of protein kinase B (AKT), a signaling pathway involved in cell survival and proliferation.
Biochemical and physiological effects:
4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid has been shown to have various biochemical and physiological effects. In addition to its antiproliferative effects on cancer cells, 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid has been shown to have anti-inflammatory effects in animal models of inflammation. 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid has also been investigated for its potential use as a drug delivery system due to its ability to form stable complexes with various drugs.

Advantages and Limitations for Lab Experiments

4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in high yields and purity. 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid also has a well-defined chemical structure, making it easy to characterize and study. However, 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid has some limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for research on 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid. One area of research is the development of 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid-based drug delivery systems for the targeted delivery of drugs to specific tissues. Another area of research is the investigation of the potential use of 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid as a therapeutic agent for neurodegenerative diseases. Additionally, the development of new synthesis methods for 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid and its derivatives could lead to the discovery of new biological activities and applications.
Conclusion:
In conclusion, 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid has been shown to have antiproliferative and anti-inflammatory effects, and has been investigated for its potential use as a therapeutic agent for various diseases. The development of new synthesis methods and the investigation of 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid-based drug delivery systems could lead to the discovery of new biological activities and applications.

Synthesis Methods

4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid is synthesized by the reaction of 4-aminobenzoic acid with 1-methyl-3-(chloromethyl)pyrazole in the presence of a base such as potassium carbonate. The reaction proceeds through the formation of an intermediate, which is then treated with hydrochloric acid to yield 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid. The synthesis of 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid has been optimized to achieve high yields and purity.

Scientific Research Applications

4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid has been extensively studied for its potential applications in various fields, including cancer research, drug discovery, and material science. In cancer research, 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid has been shown to have antiproliferative effects on various cancer cell lines, including breast, prostate, and lung cancer cells. 4-{[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}benzoic acid has also been investigated for its potential use as a therapeutic agent for Alzheimer's disease and Parkinson's disease.